Cas no 1190927-80-0 (6-benzyl-4-chloro-4,5,6,7-tetrahydro-3h-pyrrolo[3,4-d]pyrimidine Hydrochloride)

• Product Name: 6-benzyl-4-chloro-4,5,6,7-tetrahydro-3h-pyrrolo[3,4-d]pyrimidine Hydrochloride
• CAS No: 1190927-80-0
• MF: C₁₃H₁₂ClN₃
• MW: 245.707481384277
• CID: 1211178
• PubChem ID: 50990945
• Update Time: 2025-04-20

6-benzyl-4-chloro-4,5,6,7-tetrahydro-3h-pyrrolo[3,4-d]pyrimidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-benzyl-4-chloro-4,5,6,7-tetrahydro-3h-pyrrolo[3,4-d]pyrimidine Hydrochloride
• 4-chloro-6,7-dihydro-6-(phenylmethyl)-5H-Pyrrolo[3,4-d]pyrimidine hydrochloride
• 1190927-80-0
• 4-CHLORO-6,7-DIHYDRO-6-(PHENYLMETHYL)-5H-PYRROLO[3,4-D]PYRIMIDINE
• SCHEMBL2532723
• SB19949
• DTXSID80679172
• P10576
• 6-Benzyl-4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidine
• CS-0057268
• 1190984-93-0
• KHHHSELDDQTJGM-UHFFFAOYSA-N
• 6-benzyl-4-chloro-5,7-dihydropyrrolo[3,4-d]pyrimidine
• PB16023
• 6-Benzyl-4-chloro-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine
• DB-061521

• Inchi： 1S/C13H12ClN3/c14-13-11-7-17(8-12(11)15-9-16-13)6-10-4-2-1-3-5-10/h1-5,9H,6-8H2
• InChI Key： KHHHSELDDQTJGM-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CN(CC3C=CC=CC=3)C2)=NC=N1

Computed Properties

• Exact Mass: 283.06400
• Monoisotopic Mass: 245.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29Ų

Experimental Properties

• PSA: 27.63000
• LogP: 2.45700